Nafamostat formate salt-13C6

• Molecular Formula: C21H21N5O6
• Molecular Weight: 440.4 g/mol
• InChI: InChI=1S/C19H17N5O2.2CH2O2/c20-17(21)14-2-1-13-10-16(8-5-12(13)9-14)26-18(25)11-3-6-15(7-4-11)24-19(22)23;2*2-1-3/h1-10H,(H3,20,21)(H4,22,23,24);2*1H,(H,2,3)/i3+1
• InChIKey: XIJXHPJCZPLCIK-VFMYRSSBSA-N

Nafamostat-13C6 Internal Standard for Bioanalysis

Nafamostat formate salt-13C6 is a stable isotope-labeled analog of the synthetic serine protease inhibitor nafamostat, wherein six carbon atoms are uniformly replaced by the non-radioactive isotope carbon-13. This specific isotopic labeling pattern creates a mass shift of +6 Da relative to the unlabeled parent compound, making it an ideal internal standard (IS) for liquid chromatography–tandem mass spectrometry (LC-MS/MS) assays. The compound is supplied as a formate salt, typically with a chemical purity of ≥90% or ≥98% and an isotopic enrichment of 99% 13C, ensuring minimal interference from unlabeled species . Its primary utility lies in enabling precise quantification of nafamostat in complex biological matrices, a critical need given the drug's potent but short-lived activity and its ongoing investigation in applications ranging from anticoagulation to antiviral therapy against SARS-CoV-2 [1].

Stable isotope-labeled (13C6) internal standard

Co-elutes with nafamostat to correct for sample preparation variability

Supports quantification in complex biological matrices via LC-MS/MS

• [1] Pharmacokinetics of Nafamostat, a Potent Serine Protease Inhibitor, by a Novel LC-MS/MS Analysis. Molecules. 2022; 27(6):1881. View Source

Why Nafamostat-13C6 Is Irreplaceable in LC-MS/MS

Nafamostat is a highly potent, broad-spectrum serine protease inhibitor with a short biological half-life and known susceptibility to hydrolysis in plasma [1]. Accurate quantification of the active drug in pharmacokinetic (PK) studies, bioequivalence trials, or therapeutic drug monitoring is therefore exceptionally challenging. Simply substituting the unlabeled drug or a different salt form for analytical work is insufficient. Without an isotopically labeled internal standard, like nafamostat formate salt-13C6, matrix effects in mass spectrometry can lead to significant variability and inaccurate results, undermining the reliability of preclinical and clinical data. Similarly, using other isotopologs (e.g., deuterated forms) can introduce analytical errors due to differences in chromatographic retention time (deuterium isotope effect) or stability issues [2]. The 13C6 label provides a chromatographically co-eluting IS that experiences identical ionization conditions as the analyte, thereby correcting for these sources of error and enabling the low-level quantification (e.g., 0.5 ng/mL) required for robust PK studies [1].

Mass shift requirement

Unlabeled nafamostat lacks the +6 Da mass shift, leading to signal overlap and quantification errors from matrix effects.

Chemical dissimilarity

Alternative serine protease inhibitors (e.g., gabexate) differ in ionization efficiency and retention, failing SIL-IS criteria.

Analyte instability

Nafamostat's high polarity and instability require a co-eluting 13C6 analog to correct for variable recovery during extraction.

• [1] Pharmacokinetics of Nafamostat, a Potent Serine Protease Inhibitor, by a Novel LC-MS/MS Analysis. Molecules. 2022; 27(6):1881. View Source
• [2] Bergeron, M. et al. The importance of using 13C-labeled internal standards over deuterated ones in bioanalysis. Bioanalysis. 2014;6(20):2711-23. View Source

Nafamostat-13C6 Quantitative Differentiation Evidence

Sub-ng/mL Plasma Quantification

The use of 13C6-nafamostat as an internal standard directly enables a lower limit of quantification (LLOQ) of 0.5 ng/mL for nafamostat in rat plasma, as validated in a novel LC-MS/MS method [1]. This is a critical performance metric for a drug like nafamostat, which is rapidly cleared and presents at very low concentrations in vivo. Using an unlabeled analog or a structurally dissimilar IS would result in a higher LLOQ and poorer accuracy/precision due to uncorrected matrix effects and recovery variations.

Plasma Quantification

Head-to-head

0.5 ng/mL (LLOQ)

Supports method sensitivity for PK profiling

Rat plasma; SPE-LC-MS/MS

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	0.5 ng/mL in rat plasma
Comparator Or Baseline	Assay without an optimal internal standard (implied baseline: higher LLOQ, poorer precision)
Quantified Difference	Not directly quantifiable as a difference, but represents a validated benchmark for the specific IS.
Conditions	Rat plasma, solid-phase extraction (SPE), LC-MS/MS analysis using 13C6-nafamostat as IS [1]

Why This Matters

This 0.5 ng/mL LLOQ demonstrates the practical utility of 13C6-nafamostat formate salt for rigorous pharmacokinetic characterization, which is essential for preclinical development and clinical trial design.

• [1] Pharmacokinetics of Nafamostat, a Potent Serine Protease Inhibitor, by a Novel LC-MS/MS Analysis. Molecules. 2022; 27(6):1881. View Source

SPE Recovery Comparable to Analyte

In a direct enzymatic assay, nafamostat demonstrates significantly greater potency against the host protease TMPRSS2, a key factor in SARS-CoV-2 viral entry, compared to camostat, its closest therapeutic analog. The rank order of potency is nafamostat (IC50 = 0.27 nM) > camostat (IC50 = 6.2 nM) [1]. This difference underpins the scientific rationale for preferring nafamostat over camostat in in vitro and preclinical COVID-19 studies.

SPE Recovery

Head-to-head

IS: 75.28% (100 ng/mL)

Analyte: 82–89% across curve

Parallel recovery validates IS suitability

SPE extraction; n=9

Evidence Dimension	TMPRSS2 Inhibition Potency (IC50)
Target Compound Data	0.27 nM
Comparator Or Baseline	Camostat (IC50 = 6.2 nM)
Quantified Difference	Nafamostat is approximately 23-fold more potent
Conditions	Enzymatic TMPRSS2 assay [1]

Why This Matters

The 23-fold higher potency of nafamostat against TMPRSS2 explains why researchers select this compound over camostat for studying viral entry mechanisms and screening for potent inhibitors.

• [1] Shrimp JH, et al. An Enzymatic TMPRSS2 Assay for Assessment of Clinical Candidates and Discovery of Inhibitors as Potential Treatment of COVID-19. ACS Pharmacol Transl Sci. 2020;3(5):997-1007. View Source

Broad-Spectrum Serine Protease Inhibition

In a comparative study of FDA-approved drugs against SARS-CoV-2 in the physiologically relevant human lung cell line Calu-3, nafamostat was identified as the most potent compound tested. Its IC50 value was 0.0022 µM (2.2 nM), which is orders of magnitude lower than those of other repurposed antivirals like molnupiravir (IC50 = 1.965 µM) and nirmatrelvir (IC50 = 0.1765 µM) [1]. This high potency at low concentrations is a key differentiator for nafamostat in in vitro infection models.

Serine Protease Inhibition

Class-level

Reported broader inhibition profile than gabexate

Reflects parent drug activity context

In vitro assay; exact IC50 not reported

Evidence Dimension	SARS-CoV-2 Inhibition Potency (IC50)
Target Compound Data	0.0022 µM (2.2 nM) in Calu-3 cells
Comparator Or Baseline	Molnupiravir (IC50 = 1.965 µM); Nirmatrelvir (IC50 = 0.1765 µM) [1]
Quantified Difference	~890-fold more potent than molnupiravir; ~80-fold more potent than nirmatrelvir
Conditions	SARS-CoV-2 infection in Calu-3 human lung cells [1]

Why This Matters

For researchers developing or screening antiviral compounds, nafamostat's single-digit nanomolar potency provides a strong positive control and a benchmark for activity in a relevant human lung cell model.

• [1] Ko M, et al. Comparative analysis of antiviral efficacy of FDA-approved drugs against SARS-CoV-2 in human lung cells. J Med Virol. 2021;93(3):1403-1408. View Source

Avoiding Deuterium Exchange and Isotope Shifts

Nafamostat exhibits a broader and more potent inhibitory profile against key serine proteases than gabexate mesylate, another clinically used synthetic serine protease inhibitor. In vitro studies show nafamostat potently inhibits trypsin, plasmin, thrombin, pancreatic kallikrein, C1r, and C1s, whereas gabexate fails to inhibit pancreatic kallikrein and leupeptin fails to inhibit thrombin [1]. This broader spectrum of inhibition contributes to nafamostat's utility as a general-purpose serine protease inhibitor in research.

Isotope Stability

Class-level

13C labeling is inert; no H/D exchange, minimal shift

Ensures robust co-elution and signal stability

General principle; no compound-specific comparison

Evidence Dimension	Spectrum of Serine Protease Inhibition
Target Compound Data	Inhibits trypsin, plasmin, thrombin, pancreatic kallikrein, C1r, C1s
Comparator Or Baseline	Gabexate (does not inhibit pancreatic kallikrein); Leupeptin (does not inhibit thrombin) [1]
Quantified Difference	Qualitative difference in enzyme targets inhibited.
Conditions	In vitro enzyme inhibition assays [1]

Why This Matters

A broader inhibition profile makes nafamostat a more versatile tool for research involving multiple serine protease pathways, whereas gabexate's narrower profile limits its applicability.

• [1] Ino Y, et al. Comparative studies of nafamostat mesilate and various serine protease inhibitors in vitro. Nihon Yakurigaku Zasshi. 1986;88(6):449-55. View Source

Defined Mass Shift for MS Quantification

Nafamostat is a highly potent inhibitor of human tryptase, a key mast cell protease involved in allergic and inflammatory responses. It displays an inhibitory constant (Ki) of 95.3 pM against tryptase . This sub-nanomolar potency makes it a valuable tool for studying tryptase function and its role in diseases like asthma, where it can dramatically suppress pulmonary dysfunction in animal models .

Mass Shift

Head-to-head

+6 Da (precursor ion)

Enables interference-free MRM transitions

13C6 labeling ensures unique MS channels

Evidence Dimension	Human Tryptase Inhibition Potency (Ki)
Target Compound Data	95.3 pM
Comparator Or Baseline	Other broad-spectrum serine protease inhibitors (e.g., gabexate) are typically much less potent against tryptase.
Quantified Difference	Picomolar Ki, compared to micromolar IC50 values for other serine proteases.
Conditions	In vitro kinetic assay with human tryptase

Why This Matters

This exceptional potency (95.3 pM Ki) positions nafamostat as a gold-standard research tool for specific inhibition of tryptase, enabling highly targeted studies in allergy and inflammation models.

Nafamostat-13C6 Research and Industrial Applications

Preclinical Pharmacokinetics and ADME

The primary and most validated application for nafamostat formate salt-13C6 is as an internal standard (IS) in LC-MS/MS assays designed to quantify nafamostat in biological matrices (e.g., plasma, serum, tissues). Its use is essential for generating accurate and precise pharmacokinetic data, as demonstrated in rat studies where it enabled an LLOQ of 0.5 ng/mL [1]. This application is critical for preclinical development, bioequivalence testing, and therapeutic drug monitoring of nafamostat in clinical trials.

Therapeutic Drug Monitoring in Clinical Trials

Given its extreme potency against TMPRSS2 (IC50 = 0.27 nM) [2] and SARS-CoV-2 in human lung cells (IC50 = 2.2 nM) [3], nafamostat (the unlabeled compound) is a preferred research tool for investigating viral entry mechanisms. The isotopically labeled version is not used directly in these assays but is procured to develop the analytical methods that support these studies. Its availability ensures that quantification of nafamostat in cell culture media or animal tissues from these experiments can be performed with high accuracy.

Regulatory Bioanalytical Method Validation

Nafamostat's broad-spectrum inhibition of serine proteases in the coagulation (thrombin, plasmin) and complement (C1r, C1s) cascades makes it a valuable tool for studying these pathways [4]. Researchers investigating disseminated intravascular coagulation (DIC), pancreatitis, or inflammatory responses can use the 13C6-labeled form to develop assays for measuring the parent drug in experimental models, ensuring that observed effects are correlated with precise drug concentrations.

Novel Serine Protease Inhibitor Profiling

The exceptional potency of nafamostat against human tryptase (Ki = 95.3 pM) makes it a highly specific and potent tool for dissecting the role of this protease in mast cell biology, asthma, and other allergic diseases. The availability of the 13C6-labeled form allows for the development of sensitive analytical methods to support in vivo studies in these disease models, ensuring the reliability of pharmacodynamic and pharmacokinetic correlations.

Application

Selection Property

Validation Focus

Preclinical PK/ADME Studies

13C6-ISTD for matrix-effect correction

Plasma concentration-time profile accuracy

Human Plasma PK Bioanalysis Research

Co-eluting SIL-IS with matched recovery

Reproducibility in target matrix

Bioanalytical Method Validation Review

13C labeling avoids deuterium exchange

Accuracy and precision endpoint review

Serine Protease Inhibitor Profiling

Parent drug response context via ISTD quantification

Dose-response accuracy in enzymatic assays

• [1] Pharmacokinetics of Nafamostat, a Potent Serine Protease Inhibitor, by a Novel LC-MS/MS Analysis. Molecules. 2022; 27(6):1881. View Source
• [2] Shrimp JH, et al. An Enzymatic TMPRSS2 Assay for Assessment of Clinical Candidates and Discovery of Inhibitors as Potential Treatment of COVID-19. ACS Pharmacol Transl Sci. 2020;3(5):997-1007. View Source
• [3] Ko M, et al. Comparative analysis of antiviral efficacy of FDA-approved drugs against SARS-CoV-2 in human lung cells. J Med Virol. 2021;93(3):1403-1408. View Source
• [4] Ino Y, et al. Comparative studies of nafamostat mesilate and various serine protease inhibitors in vitro. Nihon Yakurigaku Zasshi. 1986;88(6):449-55. View Source